Cas no 73-04-1 (3'-deoxyadenosine 5'-triphosphate)

• Product name: 3'-deoxyadenosine 5'-triphosphate
• CAS No: 73-04-1
• MF: C₁₀H₁₆N₅O₁₂P₃
• MW: 491.181624412537
• CID: 977751
• PubChem ID: 65562

3'-deoxyadenosine 5'-triphosphate Chemical and Physical Properties

Names and Identifiers

• 3'-deoxyadenosine 5'-triphosphate
• CHEMBL480329
• 3'dATP
• 3-Deoxyadenosine 5-triphosphate sodium salt
• 3'-deoxyadenosine 5'-(tetrahydrogen triphosphate)
• [[(2S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
• 59P84ZU54H
• CORDYCEPIN, TRIPHOSPHATE
• CORDYCEPIN 5'-TRIPHOSPHATE
• DB01860
• ATP,3'-deoxy
• 1xfv
• 71997-32-5
• NS00070905
• 73-04-1
• Adenosine 5'-(tetrahydrogen triphosphate), 3'-deoxy-
• 3AT
• DTXSID501014467
• 3'-deoxyadenosine triphosphate
• ADENOSINE, 3'-DEOXY-, 5'-TRIPHOSPHATE
• 3'-dATP
• Cordycepin triphosphate
• CHEBI:52316
• BDBM86487
• 3'-DEOXYRIBOFURANOSYLADENINE 5'-TRIPHOSPHATE
• CoTP
• [[(2S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-tetrahydrofuran-2-yl]methoxy-hydroxy-phosphoryl] phosphono hydrogen phosphate
• CORDYCEPIN TRIPHOSPHATE [MI]
• UNII-59P84ZU54H
• 3'-deoxyadenosine-5'-triphosphate
• SCHEMBL250251
• 3'-DEOXY-ATP
• ((2S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxytetrahydrofuran-2-yl)methyl tetrahydrogen triphosphate
• ADENOSINE, 3'-DEOXY-, 5'-(TETRAHYDROGEN TRIPHOSPHATE)
• {[(2S,4R,5R)-5-(6-Aminopurin-9-yl)-4-hydroxyoxolan-2-yl]methoxy}(hydroxyphosphoryl) dihydrogen phosphate

• Inchi： InChI=1S/C10H16N5O12P3/c11-8-7-9(13-3-12-8)15(4-14-7)10-6(16)1-5(25-10)2-24-29(20,21)27-30(22,23)26-28(17,18)19/h3-6,10,16H,1-2H2,(H,20,21)(H,22,23)(H2,11,12,13)(H2,17,18,19)
• InChI Key： NLIHPCYXRYQPSD-UHFFFAOYSA-N
• SMILES： Nc1ncnc2n(cnc12)C1OC(COP(O)(=O)OP(O)(=O)OP(O)(O)=O)CC1O

Computed Properties

• Exact Mass: 491.001
• Monoisotopic Mass: 491.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 769
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 259A^2
• XLogP3: _4.5

Experimental Properties

• Density: 2.51
• Boiling Point: 913.3°C at 760 mmHg
• Flash Point: 506.1°C
• Refractive Index: 1.874
• PSA: 288.33000
• LogP: -0.01860